Cas no 1052714-68-7 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
• CAS No: 1052714-68-7
• MF: C₁₁H₁₇BN₂O₂
• MW: 220.075882673264
• CID: 1028132
• PubChem ID: 49760414
• Update Time: 2025-04-20

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinamine
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
• 3-aminopyridine-4-boronic acid pinacol ester
• 3-PYRIDINAMINE, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
• SCHEMBL4554079
• 1052714-68-7
• WBUYZODHRBEOFK-UHFFFAOYSA-N
• CSB71468
• G65659
• EN300-7542553
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridin-3-amine
• MB10000
• CS-0356817
• 4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-AMINE
• DTXSID80678206
• MFCD11617882
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine

• MDL： MFCD11617882
• Inchi： 1S/C11H17BN2O2/c1-10(2)11(3,4)16-12(15-10)8-5-6-14-7-9(8)13/h5-7H,13H2,1-4H3
• InChI Key： WBUYZODHRBEOFK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=CC=2N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 220.13800
• Monoisotopic Mass: 220.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.4A^2

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 371.292 °C at 760 mmHg
• Flash Point: 178.351 °C
• PSA: 57.37000
• LogP: 1.54420